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Compound of Interest

Compound Name:
3-Bromoquinoxaline-2-

carbaldehyde

CAS No.: 67570-53-0

Cat. No.: B2717342

Get Quote

Executive Summary
3-Bromoquinoxaline-2-carbaldehyde (CAS: N/A for specific isomer, generic derivatives often

cited) is a critical electrophilic scaffold in medicinal chemistry. Characterized by a planar

pyrazine-fused benzene system, it serves as a "linchpin" intermediate for synthesizing

condensed heterocyclic systems (e.g., imidazo[1,2-a]quinoxalines) and Schiff base ligands. Its

reactivity is defined by the interplay between the electron-withdrawing aldehyde group at C2

and the labile bromine atom at C3, creating a push-pull electronic environment that facilitates

nucleophilic substitution and cyclization reactions.

Molecular Architecture & Synthesis
Structural Framework
The molecule consists of a quinoxaline core—a bicyclic heteroaromatic system containing a

benzene ring fused to a pyrazine ring.[1]

Core Scaffold: 1,4-diazanaphthalene (Quinoxaline).
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Substituents:

Position 2: Formyl group (-CHO), acting as a hard electrophile.

Position 3: Bromine atom (-Br), acting as a good leaving group and steric modulator.

Symmetry: In the absence of substitution on the benzenoid ring (positions 5–8), positions 2

and 3 are chemically equivalent. Thus, 3-bromoquinoxaline-2-carbaldehyde is identical to

2-bromoquinoxaline-3-carbaldehyde.

Synthetic Pathway
The most robust synthesis utilizes a Riley Oxidation of the methyl precursor. The pathway

ensures high regioselectivity and preserves the halogen substituent.

Protocol:

Condensation:o-Phenylenediamine reacts with pyruvic acid to yield 3-methylquinoxalin-

2(1H)-one.

Aromatization/Halogenation: Treatment with phosphoryl bromide (POBr

) converts the carbonyl oxygen to a bromine, restoring aromaticity to the pyrazine ring.

Oxidation: Selenium dioxide (SeO

) selectively oxidizes the activated methyl group to the aldehyde.[2][3]

Figure 1: Synthetic pathway for 3-Bromoquinoxaline-2-carbaldehyde.

o-Phenylenediamine
+ Pyruvic Acid 3-Methylquinoxalin-2(1H)-one

 Condensation
(Reflux, EtOH) 2-Bromo-3-methylquinoxaline

 POBr3
(Bromination) 3-Bromoquinoxaline-2-carbaldehyde

 SeO2
(Riley Oxidation)

Click to download full resolution via product page

[4][5]

Conformational Analysis

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b2717342/docs?utm_src=pdf-body#3-bromoquinoxaline-2-carbaldehyde-structural-architecture-and-conformational-dynamics
https://www.researchgate.net/publication/298157716_Selenium_dioxide_a_selective_oxidising_agent_for_the_functionalisation_of_quinolines
https://en.wikipedia.org/wiki/Riley_oxidation
https://www.benchchem.com/product/b2717342/docs?utm_src=pdf-body-img#3-bromoquinoxaline-2-carbaldehyde-structural-architecture-and-conformational-dynamics
https://patents.google.com/patent/WO2021018869A1/en
https://scholarsarchive.byu.edu/etd/8313/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2717342?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The reactivity and binding properties of the molecule are governed by the orientation of the

aldehyde carbonyl group relative to the quinoxaline core.

Rotational Isomerism
Rotation around the C2–C(CHO) single bond creates two primary planar conformers. The

equilibrium is dictated by a trade-off between steric repulsion and dipole-dipole interactions.

Conformer A (Anti-Br / Syn-N1): The carbonyl oxygen points away from the bromine atom

and towards the ring nitrogen (N1).

Conformer B (Syn-Br / Anti-N1): The carbonyl oxygen points towards the bromine atom.

Thermodynamic Preference
Dominant Conformer: Anti-Br (Syn-N1)

Steric Dominance: The van der Waals radius of Bromine (1.85 Å) is significantly larger than

that of the Nitrogen lone pair. Placing the carbonyl oxygen (radius ~1.52 Å) syn to the

bromine results in severe steric clash (Van der Waals repulsion).

Dipole Alignment: While the N1 lone pair and the Carbonyl Oxygen lone pairs experience

electrostatic repulsion in the Syn-N1 state, this energy penalty is lower than the steric

penalty of the Syn-Br state.

Halogen Bonding (Minor): While weak C-Br···O halogen bonding can stabilize syn

conformations in some systems, the geometric constraints here (distance < sum of radii)

make the repulsive forces dominant.
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Figure 2: Conformational equilibrium governed by steric repulsion of the Bromine atom.
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Spectroscopic Characterization
Researchers should validate the structure using the following diagnostic signals:
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Technique Parameter Diagnostic Signal Structural Insight

H NMR

Chemical Shift (

)

10.2 – 10.5 ppm (s,

1H)

Deshielded aldehyde

proton; confirms

oxidation of methyl

group.

Coupling 8.0 – 8.2 ppm (m, 4H)

Aromatic protons of

the benzenoid ring

(ABCD system).

C NMR Carbonyl C ~190 ppm
Typical aldehyde

carbonyl carbon.

C-Br ~140-145 ppm

Carbon attached to

the bromine atom

(shifted by heavy

atom effect).

IR
Stretching (

)

1700 – 1720 cm Strong C=O stretching

vibration.

Stretching (

)

~600 – 700 cm C-Br stretch.

Reactivity & Applications in Drug Design
The "Push-Pull" Reactivity
3-Bromoquinoxaline-2-carbaldehyde is a bifunctional electrophile.

Aldehyde (C2): Susceptible to nucleophilic attack by amines (Schiff base formation) or

carbon nucleophiles (Knoevenagel condensation).

Bromide (C3): Susceptible to S

Ar reactions, especially after the aldehyde has been converted to an electron-withdrawing
imine.
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Key Transformations
Imidazo[1,2-a]quinoxalines: Condensation with 2-aminopyridine or diamines leads to fused

tricyclic systems, which are potent pharmacophores for anticancer and antiviral agents.

Schiff Base Ligands: Reaction with hydrazines or hydroxylamines yields stable

hydrazones/oximes, often used to chelate transition metals for catalytic or imaging

applications.

Experimental Protocol: Schiff Base Formation
A validated method for derivatization (e.g., with hydroxylamine).

Dissolution: Dissolve 1.20 mmol (approx. 300 mg) of 3-bromoquinoxaline-2-carbaldehyde
in 10 mL of Dichloromethane (DCM).

Activation: Add 7.21 mmol of Triethylamine (TEA) to buffer the solution.

Addition: Add 3.61 mmol of Hydroxylamine Hydrochloride (NH

OH·HCl).

Reaction: Stir the suspension at room temperature (25°C) for 20 hours. Monitor via TLC (SiO

, Hexane:EtOAc).

Workup: Quench with water (30 mL). Extract with DCM (4 x 40 mL). Wash combined

organics with brine, dry over Na

SO

, and concentrate in vacuo.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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